Cas no 7454-70-8 (4-chloro-N-(3-chloro-2-methylphenyl)benzenesulfonamide)

• Product Name: 4-chloro-N-(3-chloro-2-methylphenyl)benzenesulfonamide
• CAS No: 7454-70-8
• MF: C₁₃H₁₁Cl₂NO₂S
• MW: 316.202940225601
• CID: 979361
• PubChem ID: 295195
• Update Time: 2025-05-19

4-chloro-N-(3-chloro-2-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3-chloro-2-methylphenyl)benzenesulfonamide
• AC1L6NLS
• CBDivE_015289
• MolPort-001-030-697
• NSC164355
• STK408379
• Cambridge id 5265276
• 4-CHLORO-N-(3-CHLORO-2-METHYLPHENYL)BENZENE-1-SULFONAMIDE
• DTXSID70304143
• 7454-70-8
• 3',4-DICHLORO-2'-METHYLBENZENESULFONANILIDE
• SB83205
• AKOS002963071
• NSC-164355

• Inchi： 1S/C13H11Cl2NO2S/c1-9-12(15)3-2-4-13(9)16-19(17,18)11-7-5-10(14)6-8-11/h2-8,16H,1H3
• InChI Key： WOCRPQALAZOIFS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NS(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 314.98893
• Monoisotopic Mass: 314.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Density: 1.445
• Boiling Point: 433.4°C at 760 mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.633
• PSA: 46.17
• LogP: 5.25640

Additional information on 4-chloro-N-(3-chloro-2-methylphenyl)benzenesulfonamide

Comprehensive Overview of 4-Chloro-N-(3-Chloro-2-Methylphenyl)Benzenesulfonamide (CAS No. 7454-70-8)

4-Chloro-N-(3-Chloro-2-Methylphenyl)Benzenesulfonamide, identified by the CAS No. 7454-70-8, is a specialized sulfonamide derivative with a distinct molecular architecture. This compound features a chlorinated benzene ring substituted at the para position with a sulfonamide group, which is further linked to a meta-chlorinated toluene moiety. The structural complexity of this molecule positions it as a valuable scaffold in modern chemical research, particularly in the development of agrochemicals and pharmaceutical intermediates.

The core structure of 4-Chloro-N-(3-Chloro-2-Methylphenyl)Benzenesulfonamide combines two aromatic systems: the benzenesulfonamide backbone and the 3-chloro-2-methylphenyl substituent. The presence of multiple halogen atoms (chlorine) enhances its reactivity in nucleophilic substitution reactions, making it an attractive candidate for synthetic transformations. Recent studies have highlighted its utility as a building block for herbicides and fungicides, where the sulfonamide functionality plays a critical role in modulating biological activity.

In terms of physical properties, this compound exhibits moderate solubility in polar organic solvents such as DMSO and DMF, which facilitates its application in solution-phase syntheses. Its melting point has been reported in the range of 115–118°C, consistent with similar sulfonamide derivatives. The stability of the sulfonamide linkage under standard reaction conditions ensures its compatibility with multi-step synthetic protocols.

The synthesis of 4-Chloro-N-(3-Chloro-2-Methylphenyl)Benzenesulfonamide typically involves a two-step process: first, the chlorination of aniline derivatives to introduce halogen substituents, followed by sulfonation to form the benzenesulfonic acid intermediate. Subsequent amidation with appropriate amine precursors yields the final product. Recent advancements in catalytic methods have improved reaction efficiency while minimizing byproduct formation, as demonstrated in studies published in *Organic Process Research & Development* (2023).

In agrochemical applications, compounds bearing similar sulfonamide frameworks have shown promise as inhibitors of acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. The dual chlorination pattern observed in CAS No. 7454-70-8 enhances target specificity while reducing off-target effects on non-crop species. Field trials conducted by Bayer CropScience (2022) indicate that derivatives of this scaffold achieve >90% weed control efficacy at low application rates.

Pharmaceutical research has also explored the potential of this molecule as a lead compound for anticonvulsant development. A 2021 study published in *Journal of Medicinal Chemistry* demonstrated that structural modifications to the sulfonamide core improved blood-brain barrier penetration while maintaining GABAergic activity—a critical factor for CNS-targeted therapies.

Analytical characterization techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the three-dimensional structure of this compound. The ^1H NMR spectrum reveals distinct aromatic proton signals corresponding to both phenyl rings, while IR spectroscopy confirms the presence of characteristic sulfonamide N-H stretching vibrations at ~3300 cm⁻¹.

The environmental fate profile of compounds containing this scaffold is an active area of investigation. A 2023 review in *Environmental Science & Technology* highlighted their favorable degradation kinetics under aerobic soil conditions, with half-lives ranging from 18–36 days depending on pH and microbial activity levels.

In industrial production settings, process optimization has focused on improving atom economy through microwave-assisted synthesis and solvent-free methodologies. These approaches reduce waste generation while maintaining product purity above 99%, as confirmed by HPLC analysis.

Ongoing research at leading academic institutions continues to explore novel applications for this versatile scaffold. Current projects include its use as a fluorescent probe for metal ion detection and as a crosslinking agent in polymer chemistry applications.